Cas no 2227727-10-6 (tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate)

Tert-butyl 4-[(1S)-2-amino-1-hydroxyethyl]-1H-imidazole-1-carboxylate is a chiral intermediate of interest in pharmaceutical synthesis, particularly for the development of bioactive molecules. Its key structural features include a tert-butyloxycarbonyl (Boc)-protected imidazole ring and a stereospecific (S)-2-amino-1-hydroxyethyl side chain, which enhances its utility in asymmetric synthesis. The Boc group offers stability and selective deprotection capabilities, while the amino and hydroxyl functionalities provide versatile handles for further derivatization. This compound is valued for its high purity and well-defined stereochemistry, making it suitable for precision applications in medicinal chemistry and peptidomimetic research. Its synthetic flexibility supports the construction of complex heterocyclic frameworks.
tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate structure
2227727-10-6 structure
Product Name:tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate
CAS No:2227727-10-6
MF:C10H17N3O3
MW:227.260282278061
CID:6138862
PubChem ID:165734203
Update Time:2025-06-30

tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate
    • 2227727-10-6
    • EN300-1896417
    • tert-butyl 4-[(1S)-2-amino-1-hydroxyethyl]-1H-imidazole-1-carboxylate
    • Inchi: 1S/C10H17N3O3/c1-10(2,3)16-9(15)13-5-7(12-6-13)8(14)4-11/h5-6,8,14H,4,11H2,1-3H3/t8-/m0/s1
    • InChI Key: KKAOQXOBFMHTBW-QMMMGPOBSA-N
    • SMILES: O(C(N1C=NC(=C1)[C@H](CN)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 227.12699141g/mol
  • Monoisotopic Mass: 227.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 90.4Ų

tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate Pricemore >>

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Additional information on tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate

tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate, identified by the CAS number 2227727-10-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related fields. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate is characterized by a central imidazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The imidazole ring is further substituted with a tert-butyl group at the 4-position, along with a chiral center at the 1-position of the side chain. This stereochemistry introduces an (S)-configuration, which is crucial for its biological activity and selectivity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate, leveraging advanced organic chemistry techniques. These methods include multi-component reactions, asymmetric catalysis, and enzymatic approaches, ensuring high yields and enantioselectivity. The use of green chemistry principles in these syntheses has also been emphasized to minimize environmental impact.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. It has been evaluated as a potential lead compound for drug development, particularly in targeting specific enzymes and receptors involved in various diseases. For instance, studies have demonstrated its ability to inhibit certain kinases, making it a candidate for anti-cancer therapies. Additionally, its role as a building block for more complex molecules has been explored, highlighting its versatility in organic synthesis.

The latest research on tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate has also delved into its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its potential use as a therapeutic agent. Furthermore, investigations into its toxicity profiles have revealed that it demonstrates low toxicity at therapeutic doses, making it a safer option for drug development.

In conclusion, tert-butyl 4-(1S)-2-amino-1-hydroxyethyl-1H-imidazole-1-carboxylate stands out as a valuable molecule with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to the fields of organic chemistry and pharmacology.

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